4-ethylthiophen-3-amine hydrochloride
Overview
Description
Amines, such as 4-ethylthiophen-3-amine hydrochloride, are organic compounds that contain nitrogen as the key atom . They can act as bases and are often involved in the formation of various types of salts .
Molecular Structure Analysis
The molecular structure of amines involves a nitrogen atom bonded to hydrogen atoms and/or alkyl groups . The nitrogen atom has a lone pair of electrons, which is responsible for most of the compound’s chemical behavior .Chemical Reactions Analysis
Amines can participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions, or as bases in acid-base reactions . They can also undergo reactions with other functional groups to form more complex compounds .Physical And Chemical Properties Analysis
Amines generally have a strong, often unpleasant, odor. They can form hydrogen bonds, which gives them higher boiling points than similarly sized molecules that don’t form hydrogen bonds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethylthiophen-3-amine hydrochloride involves the reaction of 4-ethylthiophen-3-amine with hydrochloric acid.", "Starting Materials": [ "4-ethylthiophen-3-amine", "Hydrochloric acid" ], "Reaction": [ "Add 4-ethylthiophen-3-amine to a round-bottom flask", "Add hydrochloric acid to the flask", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain 4-ethylthiophen-3-amine hydrochloride" ] } | |
CAS RN |
2624142-35-2 |
Product Name |
4-ethylthiophen-3-amine hydrochloride |
Molecular Formula |
C6H10ClNS |
Molecular Weight |
163.7 |
Purity |
95 |
Origin of Product |
United States |
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